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Compound of Interest |

Compound Name: Uv-123
CAS No.: 122586-52-1
Cat. No.: B570858
. J

Executive Summary & Risk Profile

UV-123 (Bis-(1-octyloxy-2,2,6,6-tetramethyl-4-piperidinyl) sebacate) is a liquid Hindered Amine
Light Stabilizer (HALS).[1][2][3][4] While often classified with lower acute toxicity than
monomeric additives, its lipophilic nature and environmental persistence demand a rigorous
safety protocol.

The "Why" Behind the Protocol:

e Viscosity Hazard: UV-123 is a viscous liquid.[2][5] The primary operational risk is not
inhalation, but surface contamination via drips, "stringing" during pipetting, and transfer to
door handles or instrumentation.[1]

e Sensitization Potential: While some Safety Data Sheets (SDS) list it as non-hazardous,
industrial best practice treats hindered amines as potential skin sensitizers (H317) upon
prolonged contact.[2]

» Environmental Toxicity: It is classified as H411/H413 (Toxic to aquatic life with long-lasting
effects).[1] "Zero Discharge" to drains is the absolute standard.

Personal Protective Equipment (PPE) Matrix
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This matrix is designed to be self-validating: the level of protection scales with the potential

energy of the task (pressure, heat, volume).[1][2]

Table 1: Task-Based PPE Requirements
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Scientist's Note: UV-123 is highly lipophilic. Latex gloves are insufficient as they degrade rapidly
upon contact with sebacate esters. Always inspect gloves for physical degradation (swelling) if

contact occurs.

Operational Workflow & Logic

The following diagram illustrates the decision logic for safe handling. This ensures that safety is
proactive, not reactive.

Figure 1: PPE & Handling Decision Tree
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START: UV-123 Handling Task
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PROTOCOL B:
Double Nitrile (0.4mm)
Face Shield
Organic Vapor Resp.

STOP: Secure Ventilation
Use Snorkel or Hood

l

PROTOCOL A:
Standard Nitrile Gloves
Splash Goggles
Absorbent Bench Mat

\

EXECUTE: Reverse Pipetting
(Prevent Drips)

i

WASTE: Solid/Liquid Chemical Waste
(NO DRAIN DISPOSAL)

Yes

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b570858?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: Decision logic for scaling PPE based on volume and thermal energy to prevent
exposure.

Detailed Handling Protocols

Protocol A: Dispensing & Aliquoting (Viscosity
Management)

The high viscosity of UV-123 creates a risk of "stringing"—where thin threads of liquid bridge
the gap between the source and receiving container, leading to contamination.[1][2]

e Preparation:
o Place a chemically resistant bench liner (absorbent side up) in the fume hood.
o Have a dedicated "waste beaker" with a disposable wiper inside for tip ejection.
e Technique (Reverse Pipetting):

o Depress the pipette plunger past the first stop to the second stop.

o

Immerse the tip into the UV-123.

[e]

Slowly release the plunger to draw up the liquid (preventing bubbles).[2]

o

Dispense by pressing only to the first stop.

[¢]

Crucial Step: Touch the tip to the inner wall of the receiving vessel to break the surface
tension "string."

o Cleanup:

o Wipe the bottle rim immediately with a dry Kimwipe, then a solvent-dampened wipe
(Ethanol or Isopropanol) before recapping.[1]

Protocol B: Spill Management (The "Contain & Claim"
Method)
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Because UV-123 is toxic to aquatic life, a spill must never reach a floor drain.[1][2]
 |solate: Inform nearby personnel. Mark the zone.

» Contain: Use vermiculite or polypropylene absorbent pads to ring the spill.[2] Do not use
water (UV-123 is immiscible and will spread).[1]

o Absorb: Work from the outside in.

o Clean: Once bulk liquid is removed, scrub the surface with a soap/water solution or an
organic solvent (Acetone/Ethanol) to remove the oily residue.[2]

o Disposal: All contaminated pads must go into Solid Hazardous Waste, not general trash.

Waste Disposal & Environmental Stewardship

Core Directive: UV-123 is an H411/H413 substance.[2] Under no circumstances should it be
poured down the sink.

Table 2- Di | Classificati
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liners.[1][2] HALS."

) ) Deface label; Recycle
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EHS rules).

Emergency Response
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» Skin Contact: Wash thoroughly with soap and water for 15 minutes.[2] Solvents (like
acetone) should be avoided on skin as they may increase permeation.

e Eye Contact: Rinse cautiously with water for 15 minutes.[6][7][8] Remove contact lenses if
present.[6][7][9] Seek medical attention if irritation persists.

 Ingestion: Do NOT induce vomiting. Rinse mouth.[6][10] Call a poison center immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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